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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of p-dicyclohexylbenzene, identified
by its IUPAC name 1,4-dicyclohexylbenzene. It details the compound's homenclature,
physicochemical properties, and established synthesis methodologies. While recognizing its
applications as a chemical intermediate, this guide also addresses the current landscape of its
utility within drug development and biological research, which appears to be an area with
limited exploration. This document aims to serve as a foundational resource for professionals in
the chemical and pharmaceutical sciences, consolidating key technical data and outlining
experimental procedures.

Nomenclature and Identification

The compound commonly referred to as p-dicyclohexylbenzene is systematically named 1,4-
dicyclohexylbenzene according to the International Union of Pure and Applied Chemistry
(IUPAC) nomenclature.[1][2] This name accurately describes its structure: a central benzene
ring substituted with two cyclohexyl groups at the para (1 and 4) positions.

Synonyms and ldentifiers:

 p-Dicyclohexylbenzene[1][2]
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e Benzene, 1,4-dicyclohexyl-[3]

e Benzene, p-dicyclohexyl-[3]

« NSC-6353[1]

o CAS Registry Number: 1087-02-1[1][3]

o EINECS Number: 214-121-3[4]

e PubChem CID: 70664[1]

e InChl: 1S/C18H26/c1-3-7-15(8-4-1)17-11-13-18(14-12-17)16-9-5-2-6-10-16/h11-16H,1-
10H2[1][5]

« InChiKey: QQFSIGWYINAJOB-UHFFFAOY SA-N[1][5]

Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)C3CCCCC3[1]

Physicochemical Properties

A summary of the key physical and chemical properties of 1,4-dicyclohexylbenzene is
presented in the table below. This data is essential for its handling, characterization, and
application in a laboratory setting.
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Property Value Reference(s)
Molecular Formula CisHzs [11[3]
Molecular Weight 242.41 g/mol
Appearance White to off-white powder or 2]
crystals
Melting Point 103-105 °C [6]
Boiling Point 195 °C at 13 mmHg [6]
Density 0.9087 g/cm? (estimate) [7]
Refractive Index 1.5500 (estimate) [7]

- Insoluble in water. Soluble in
Solubility ] [4]
organic solvents.

Flash Point 170.6 °C [7]

Spectroscopic Data

Spectroscopic data is critical for the unambiguous identification and characterization of 1,4-
dicyclohexylbenzene.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dicyclohexylbenzene
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C18H26/c1-3-7-15(8-4-1)17-11-13-18(14-12-17)16-9-5-2-6-10-16/h11-16H%2C1-10H2
https://www.sigmaaldrich.cn/CN/zh/product/bldpharmatech/bl3h97b9ee13?context=bbe
https://m.chemicalbook.com/ProductChemicalPropertiesCB0347619_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0347619_EN.htm
https://www.echemi.com/products/pid_Seven7810-14-dicyclohexylbenzene.html
https://www.echemi.com/products/pid_Seven7810-14-dicyclohexylbenzene.html
https://www.guidechem.com/encyclopedia/1-4-dicyclohexylbenzene-dic7860.html
https://www.echemi.com/products/pid_Seven7810-14-dicyclohexylbenzene.html
https://www.benchchem.com/product/b085463?utm_src=pdf-body
https://www.benchchem.com/product/b085463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Key Data and
Spectroscopy Type . Reference(s)
Observations

Spectral data is available for
1H NMR _ [5]
1,4-dicyclohexylbenzene.

Spectral data is available for
13C NMR _ [1]
1,4-dicyclohexylbenzene.

IR spectra have been
recorded, typically showing

Infrared (IR) characteristic peaks for [1][8]
aromatic C-H and aliphatic C-H

stretching.

The mass spectrum shows a
molecular ion peak

Mass Spectrometry (MS) ] ) [1]
corresponding to its molecular

weight.

Synthesis and Experimental Protocols

The primary route for the synthesis of 1,4-dicyclohexylbenzene is through the Friedel-Crafts
alkylation of benzene. This reaction can utilize either cyclohexene or a cyclohexyl halide as the
alkylating agent in the presence of a Lewis acid catalyst, such as aluminum chloride. It is
important to note that 1,4-dicyclohexylbenzene is often formed as a byproduct in the
synthesis of cyclohexylbenzene, from which it can be separated and purified.[9]

Experimental Protocol: Synthesis of Cyclohexylbenzene
with 1,4-Dicyclohexylbenzene as a Byproduct

This protocol is adapted from a procedure for the synthesis of cyclohexylbenzene, where 1,4-
dicyclohexylbenzene is a significant byproduct that can be isolated.[9]

Materials:

e Benzene
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e Cyclohexene

e Anhydrous Aluminum Chloride (AICI3)
» Concentrated Sulfuric Acid

e 3% Sodium Hydroxide Solution

e Anhydrous Calcium Chloride

e Methyl Alcohol

e Acetone

Procedure:

e Reaction Setup: A reaction flask equipped with a stirrer, dropping funnel, and a reflux
condenser is charged with benzene and anhydrous aluminum chloride.

» Addition of Alkylating Agent: Cyclohexene is added dropwise to the stirred mixture. The
reaction is typically exothermic and may require cooling to maintain a controlled temperature.

e Reaction Quenching: After the addition is complete, stirring is continued for an additional
hour. The reaction mixture is then quenched by carefully pouring it over ice.

» Work-up: The organic layer is separated and washed sequentially with cold concentrated
sulfuric acid, warm water, 3% sodium hydroxide solution, and finally with pure water.[9]

» Drying and Distillation: The organic layer is dried over anhydrous calcium chloride and then
subjected to fractional distillation. Cyclohexylbenzene is collected at its boiling point (238—
243 °C).[9]

« |solation of 1,4-Dicyclohexylbenzene: The distillation residue, which contains 1,4-
dicyclohexylbenzene, will become semi-solid upon cooling.[9]

 Purification: The solid 1,4-dicyclohexylbenzene can be recovered by vacuum filtration,
followed by washing with methyl alcohol. Further purification can be achieved by
crystallization from acetone. The purified product has a melting point of 100-101 °C.[9]
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Synthesis Workflow Diagram

Synthesis of 1,4-Dicyclohexylbenzene via Friedel-Crafts Alkylation
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Caption: Synthesis workflow for 1,4-dicyclohexylbenzene.

Applications in Drug Development and Biological
Activity

A thorough review of the scientific literature indicates that 1,4-dicyclohexylbenzene is
primarily utilized as a chemical intermediate in organic synthesis.[4] It has also found
applications in the fragrance and flavor industry.[4]

Despite the relevance of the cyclohexyl and phenyl moieties in medicinal chemistry, there is a
notable absence of published research detailing the direct application of 1,4-
dicyclohexylbenzene as a key building block in drug development or as a pharmacologically
active agent itself. Searches for its involvement in specific biological signaling pathways or for
studies on its cytotoxic or antimicrobial properties have not yielded significant results.

While derivatives of other cyclohexyl-containing compounds have shown pharmacological
activities such as analgesic and anti-inflammatory effects, these findings are not directly
transferable to 1,4-dicyclohexylbenzene.[10] The current body of scientific knowledge
suggests that the potential of 1,4-dicyclohexylbenzene in drug discovery and development
remains largely unexplored.

Safety and Handling

Based on available safety data, 1,4-dicyclohexylbenzene is a white crystalline solid that may
cause irritation.[4] Standard laboratory safety protocols should be followed when handling this
compound, including the use of personal protective equipment such as gloves and safety
glasses. For detailed safety information, it is recommended to consult the Material Safety Data
Sheet (MSDS) provided by the supplier.

Conclusion

1,4-Dicyclohexylbenzene is a well-characterized aromatic hydrocarbon with established
synthesis routes and a range of applications as a chemical intermediate. This guide has
provided a consolidated source of its nomenclature, physicochemical properties, and a detailed
experimental protocol for its synthesis as a byproduct. While its structural motifs are common in
pharmacologically active molecules, its direct role in drug development is not currently
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documented in the scientific literature, presenting a potential area for future research. This
document serves as a valuable technical resource for chemists and pharmaceutical scientists,
providing the necessary foundational knowledge for the potential exploration of this compound
in novel applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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